1-(1-aminopropan-2-yl)-hexahydro-1H-pyrrolizin-1-ol

• Molecular Formula: C10H20N2O
• Molecular Weight: 184.28 g/mol
• IUPAC Name: 1-(1-aminopropan-2-yl)-2,3,5,6,7,8-hexahydropyrrolizin-1-ol
• InChI: InChI=1S/C10H20N2O/c1-8(7-11)10(13)4-6-12-5-2-3-9(10)12/h8-9,13H,2-7,11H2,1H3
• InChI Key: JGHNWBYUMVLNSQ-UHFFFAOYSA-N
• Canonical SMILES: CC(CN)C1(CCN2C1CCC2)O

Description

1-Aminopropan-2-ol: is an amino alcohol with the chemical formula . It consists of a propan-2-ol (isopropanol) molecule substituted by an amino group at position 1.

• This compound is soluble in water and ethanol, and its aqueous solution exhibits basic properties .
• Now, let’s explore its preparation methods and industrial production.

Preparation Methods

Synthetic Routes:

Reaction Conditions:

Industrial Production:

Chemical Reactions Analysis

Types of Reactions:

Common Reagents and Conditions:

Major Products:

Scientific Research Applications

Chemistry: 1-aminopropan-2-ol serves as a versatile building block for various organic syntheses.

Biology: It may be used in the preparation of bioactive compounds or as a reagent in biochemical studies.

Medicine: Its derivatives could have potential pharmaceutical applications.

Industry: Used in the production of specialty chemicals.

Mechanism of Action

• The exact mechanism of action for 1-aminopropan-2-ol depends on its specific application. It may act as a precursor, a ligand, or a reactant in various biological processes.

Comparison with Similar Compounds

Similar Compounds:

Uniqueness: 1-aminopropan-2-ol’s cyclohexane ring confers distinct properties.

Biological Activity

1-(1-Aminopropan-2-yl)-hexahydro-1H-pyrrolizin-1-ol, commonly referred to as compound 1544379-09-0, is a nitrogen-containing heterocyclic compound that has garnered attention for its potential biological activities. This article aims to provide a comprehensive overview of its biological activity, including pharmacological effects, mechanisms of action, and relevant case studies.

• Molecular Formula : C₁₀H₁₈N₂O
• Molecular Weight : 184.28 g/mol
• CAS Number : 1544379-09-0

Pharmacological Profile

The biological activity of this compound has been explored in various studies, highlighting its potential as an antimalarial and antiparasitic agent.

Antimalarial Activity

Recent studies have indicated that compounds similar to this compound exhibit significant antimalarial properties. For instance, a study within the Tres Cantos Antimalarial Set (TCAMS) identified small molecules with antiplasmodial activities in the range of 0.4–0.5 μM . Although specific data on this compound's efficacy is limited, its structural similarity to other active compounds suggests potential effectiveness against malaria.

The proposed mechanism of action for compounds in this class typically involves interference with the parasite's metabolic pathways, potentially through inhibition of key enzymes or disruption of cellular processes essential for survival. Further research is needed to elucidate the exact mechanisms for this compound.

Case Studies and Research Findings

Several case studies have highlighted the biological activity of related compounds:

Study	Compound	Activity	Findings
	TCAMS Compounds	Antimalarial	Identified hits with IC50 values around 0.4–0.5 μM
	KAF156	Antimalarial	First-in-human trials showing efficacy against uncomplicated malaria
	General Class	Antiparasitic	Lipophilic molecules associated with improved permeability and reduced adverse effects

Toxicology and Safety Profile

While specific toxicological data for this compound is sparse, general safety assessments for similar compounds suggest that careful evaluation is necessary due to potential side effects associated with nitrogen-containing heterocycles. The safety profile should be established through rigorous preclinical and clinical testing.